3-Amino-4-(cyclohexylamino)benzonitrile

• IUPAC Name: 3-amino-4-(cyclohexylamino)benzonitrile
• InChI: InChI=1S/C13H17N3/c14-9-10-6-7-13(12(15)8-10)16-11-4-2-1-3-5-11/h6-8,11,16H,1-5,15H2
• InChI Key: OEZUJPYAPODPJG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(C=C(C=C2)C#N)N
• Molecular Formula: C13H17N3
• Molecular Weight: 215.29 g/mol
• CAS No.: 123856-34-8

Description

3-Amino-4-(cyclohexylamino)benzonitrile, or 3A4CB, is an organic compound that has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. 3A4CB is a versatile compound that can be used as a starting material for the synthesis of various compounds, as a reactant in organic synthesis, and as a reagent in biochemical assays. In addition, 3A4CB has been studied for its potential to act as a therapeutic agent in the treatment of various diseases and conditions.

Safety and Hazards

The safety data sheet for 3-Amino-4-(cyclohexylamino)benzonitrile indicates that it should be handled in a well-ventilated place. It is advised to wear suitable protective clothing and avoid contact with skin and eyes.

Synthesis routes and methods

Procedure details

A solution of compound 3 (1.23 g, 5.01 mmol) in ethyl acetate (30 mL) and methanol (10 mL) was hydrogenated over 10% palladium on carbon (0.11 g) at 20 psi for 1 h. The reaction mixture was filtered and concentrated on a rotary evaporator to give compound 4 (1.07 g, 99%) as a red-brown solid. ESI-MS m/e 216.3 (M+1).